3-Methyl-5-[methyl(phenylmethoxycarbonyl)amino]-1,2-oxazole-4-carboxylic acid

• IUPAC Name: 3-methyl-5-[methyl(phenylmethoxycarbonyl)amino]-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C14H14N2O5/c1-9-11(13(17)18)12(21-15-9)16(2)14(19)20-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,17,18)
• InChI Key: NOGGWXNOWHIHCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C(=O)O)N(C)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H14N2O5
• Molecular Weight: 290.27 g/mol

Description

The compound “3-Methyl-5-[methyl(phenylmethoxycarbonyl)amino]-1,2-oxazole-4-carboxylic acid” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. The oxazole ring is substituted with a methyl group at the 3-position and a carboxylic acid group at the 4-position. At the 5-position, there is a methyl(phenylmethoxycarbonyl)amino group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxazole ring and the various substituents. The presence of the carboxylic acid group would likely make this compound acidic, and the phenyl group could contribute to the compound’s overall stability and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The carboxylic acid group could undergo reactions typical of carboxylic acids, such as esterification or amide formation. The oxazole ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylic acid group could make the compound soluble in polar solvents, and the compound’s melting and boiling points would be influenced by the strength of the intermolecular forces present.

Future Directions

Future research on this compound could involve investigating its potential biological activity, studying its reactivity, or exploring its potential uses in various applications, such as in the development of new materials or as a building block in the synthesis of complex organic molecules.